Cas no 1016812-08-0 (2-(4-bromophenoxy)-5-methylpyridine)

• Product name: 2-(4-bromophenoxy)-5-methylpyridine
• CAS No: 1016812-08-0
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 4567129

2-(4-bromophenoxy)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenoxy)-5-methylpyridine

• Inchi： 1S/C12H10BrNO/c1-9-2-7-12(14-8-9)15-11-5-3-10(13)4-6-11/h2-8H,1H3
• InChI Key： RZXUVVWLPHZLQB-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(Br)C=C2)=NC=C(C)C=C1

Computed Properties

• Exact Mass: 262.99458g/mol
• Monoisotopic Mass: 262.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 264.12g/mol
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-(4-bromophenoxy)-5-methylpyridine

Comprehensive Analysis of 2-(4-Bromophenoxy)-5-Methylpyridine (CAS 1016812-08-0): Properties, Applications, and Industry Insights

The chemical compound 2-(4-bromophenoxy)-5-methylpyridine (CAS 1016812-08-0) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic organic compound, characterized by its bromophenoxy and methylpyridine moieties, serves as a critical intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-(4-bromophenoxy)-5-methylpyridine synthesis", "CAS 1016812-08-0 applications", and "bromophenoxy derivatives in drug discovery", reflecting its growing relevance in scientific and industrial domains.

One of the key reasons behind the popularity of 2-(4-bromophenoxy)-5-methylpyridine is its role in the development of novel therapeutic agents. The compound's unique structure allows it to act as a building block for kinase inhibitors and anti-inflammatory drugs, aligning with the current trend of targeted drug discovery. Recent studies have explored its potential in modulating enzymatic pathways, making it a subject of interest for researchers investigating cancer therapeutics and neurodegenerative diseases. The demand for high-purity CAS 1016812-08-0 has surged, particularly in contract research organizations (CROs) and pharmaceutical labs.

In agrochemical applications, 2-(4-bromophenoxy)-5-methylpyridine is valued for its herbicidal and fungicidal properties. With the global push toward sustainable agriculture, queries like "eco-friendly bromophenoxy-based pesticides" and "5-methylpyridine derivatives in crop protection" have become common. The compound's ability to disrupt pest metabolic pathways while minimizing environmental impact positions it as a promising candidate for next-generation green agrochemicals.

From a material science perspective, this compound contributes to advancements in organic electronics and coordination polymers. Its aromatic system and halogen substituent facilitate π-π stacking and metal-ligand interactions, essential for designing conductive materials and luminescent sensors. Industry reports highlight its use in OLEDs (organic light-emitting diodes) and photocatalysts, addressing the rising demand for energy-efficient technologies.

Quality control and regulatory compliance are critical for CAS 1016812-08-0 suppliers. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure batch consistency, while certifications like REACH and GMP validate its safety profile. These factors are frequently emphasized in searches like "high-purity 2-(4-bromophenoxy)-5-methylpyridine suppliers" and "regulatory status of bromophenoxy compounds".

In conclusion, 2-(4-bromophenoxy)-5-methylpyridine (CAS 1016812-08-0) exemplifies the intersection of innovation and practicality across multiple industries. Its molecular adaptability, coupled with stringent quality standards, ensures its continued prominence in scientific research and commercial applications. Future developments may further expand its utility, particularly in precision medicine and sustainable technologies.